Cas no 105808-30-8 (2H-1,4-Benzoxazin-3(4H)-one, 6-isothiocyanato-4-propyl-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 6-isothiocyanato-4-propyl-
• CAS No: 105808-30-8
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 1165888
• Update Time: 2024-07-26

2H-1,4-Benzoxazin-3(4H)-one, 6-isothiocyanato-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 6-isothiocyanato-4-propyl-

• Inchi： 1S/C12H12N2O2S/c1-2-5-14-10-6-9(13-8-17)3-4-11(10)16-7-12(14)15/h3-4,6H,2,5,7H2,1H3
• InChI Key： UKXIKUYIMAHOQX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N=C=S)C=C2N(CCC)C(=O)C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 184 °C(Solv: acetone (67-64-1))
• Boiling Point: 502.7±50.0 °C(Predicted)
• pka: 0.31±0.20(Predicted)